Cas no 896015-11-5 (6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate)

• Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate
• CAS No: 896015-11-5
• MF: C₂₃H₂₅N₃O₈S₂
• MW: 535.589903593063
• CID: 5894690
• PubChem ID: 16829458
• Update Time: 2025-07-01

6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate
• 896015-11-5
• F2532-0052
• AKOS024657083
• 6-{[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate
• [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4,5-triethoxybenzoate
• 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate

• Inchi： 1S/C23H25N3O8S2/c1-5-30-17-8-14(9-18(31-6-2)20(17)32-7-3)21(29)34-19-11-33-15(10-16(19)28)12-35-23-26-25-22(36-23)24-13(4)27/h8-11H,5-7,12H2,1-4H3,(H,24,25,27)
• InChI Key： ZWVZOVXKRZDPBI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C)=O)S1)CC1=CC(C(=CO1)OC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O)=O

Computed Properties

• Exact Mass: 535.10830711g/mol
• Monoisotopic Mass: 535.10830711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 189Ų

Additional information on 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate

Introduction to Compound with CAS No. 896015-11-5 and Product Name: 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate

The compound in question, identified by the CAS number 896015-11-5, is a highly specialized molecule with a complex structural framework. Its product name, 6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate, underscores its intricate chemical composition and potential applications in the field of pharmaceuticals and biochemical research. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in light of recent scientific advancements.

At the core of this compound's molecular architecture lies a synergistic blend of heterocyclic rings and functional groups that contribute to its unique reactivity and biological activity. The presence of a thiadiazole moiety (specifically 5-acetamido-1,3,4-thiadiazol-2-yl) is particularly noteworthy, as thiadiazoles are well-documented for their diverse pharmacological properties. These include antimicrobial, anti-inflammatory, and anticancer effects, which have been extensively studied in recent years. The incorporation of a sulfanylmethyl group further enhances the compound's potential by introducing a reactive sulfur atom that can participate in various chemical transformations.

The backbone of the molecule consists of a pyran ring (specifically 4H-pyran-3-yl) fused with a benzoate moiety (specifically 3,4,5-triethoxybenzoate). This structural arrangement not only imparts stability to the molecule but also opens up avenues for further functionalization. The triethoxy substituents on the benzoate ring contribute to hydrophobicity while also influencing the compound's solubility and bioavailability. These features are critical in determining its suitability for various biological assays and therapeutic applications.

Recent research has highlighted the significance of such multifunctional compounds in drug discovery. The combination of a thiadiazole scaffold with other bioactive moieties has shown promise in developing novel therapeutic agents. For instance, studies have demonstrated that derivatives of thiadiazoles can interact with specific enzymatic targets or cellular pathways involved in disease progression. The sulfanylmethyl group in this compound is particularly interesting as it can act as a bridge between different functional units, facilitating intramolecular interactions that might otherwise be less feasible.

In the context of medicinal chemistry, the compound's structure suggests potential applications in targeting neurological disorders. Thiadiazoles have been explored for their ability to modulate neurotransmitter systems, making them candidates for treating conditions such as epilepsy and Alzheimer's disease. Additionally, the acetamido group (part of the 5-acetamido-1,3,4-thiadiazol-2-yl moiety) can serve as a site for further derivatization, allowing chemists to fine-tune the compound's pharmacokinetic properties. This flexibility is crucial for optimizing drug candidates for clinical use.

The benzoate component (3,4,5-triethoxybenzoate) adds another layer of complexity to the molecule. Benzoic acid derivatives are known for their broad spectrum of biological activities, including anti-inflammatory and analgesic effects. The triethoxy substitution pattern enhances these properties by improving metabolic stability while maintaining adequate solubility. Such characteristics make this compound an attractive candidate for further investigation in preclinical models.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like this one with greater accuracy. Molecular docking studies can simulate interactions between the compound and potential target proteins or enzymes. Preliminary simulations suggest that the thiadiazole and sulfanylmethyl groups may interact with binding pockets on enzymes involved in cancer cell proliferation or inflammation pathways. These findings align with recent experimental data indicating that thiadiazole derivatives exhibit significant inhibitory effects on such targets.

The synthesis of this compound represents a testament to modern organic chemistry techniques. The integration of multiple functional groups into a single molecular framework requires meticulous planning and execution. Advanced synthetic methodologies allow chemists to construct complex molecules with high precision, ensuring that each functional unit retains its intended properties. This level of synthetic control is essential for developing drug candidates that are both effective and safe.

From a biochemical perspective, understanding how this compound interacts with biological systems is paramount. Recent studies have emphasized the importance of structure-activity relationships (SAR) in drug discovery. By analyzing how small changes in the molecular structure affect biological activity, researchers can identify key pharmacophores responsible for desired effects. The presence of multiple reactive sites in this compound provides ample opportunities for SAR studies across different therapeutic areas.

The potential applications extend beyond traditional pharmaceuticals into agrochemicals and material science. Thiadiazole derivatives have been explored as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests or pathogens. Similarly, the unique structural features of this compound could make it useful in designing advanced materials with specific chemical properties.

In conclusion,6-{(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-triethoxybenzoate (CAS No. 896015-11) represents a promising candidate for further research and development in multiple fields. Its complex structure combines several bioactive moieties that suggest potential therapeutic applications across neurological disorders to anti-inflammatory conditions. As scientific understanding advances and synthetic techniques improve, such multifunctional compounds will continue to play a pivotal role in discovering new treatments and technologies.